Cas no 1394161-98-8 (1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole)

1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole structure
1394161-98-8 structure
Product Name:1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole
CAS No:1394161-98-8
MF:C12H13N3O3
MW:247.249922513962
CID:2138412
Update Time:2023-08-04

1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenethyl)-4-nitro-1H-pyrazole
    • ZWMNEXPFLWFBJH-UHFFFAOYSA-N
    • 1-(3-Methoxyphenethyl)-4-nitro-1H-pyrazole
    • Inchi: 1S/C12H13N3O3/c1-18-12-4-2-3-10(7-12)5-6-14-9-11(8-13-14)15(16)17/h2-4,7-9H,5-6H2,1H3
    • InChI Key: ZWMNEXPFLWFBJH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Topological Polar Surface Area: 72.9

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